1,3-bis{6-fluoro-4-[1,5-disulfo-4-(3-aminocarbonyl-1-ethyl-6-hydroxy-4-methyl-pyrid-2-on-5-ylazo)-ph
1,3-bis{6-fluoro-4-[1,5-disulfo-4-(3-aminocarbonyl-1-ethyl-6-hydroxy-4-methyl-pyrid-2-on-5-ylazo)-ph
Brand Name:
Vulcanchem
CAS No.:
149850-29-3
VCID:
VC0137055
InChI:
InChI=1S/C39H36F2N18O18S4.Li.Na/c1-5-56-29(62)23(27(42)60)13(3)25(31(56)64)54-52-17-9-15-7-8-39(50-35-44-33(40)46-37(48-35)58(80(72,73)74)19(15)11-21(17)78(66,67)68)16-10-18(53-55-26-14(4)24(28(43)61)30(63)57(6-2)32(26)65)22(79(69,70)71)12-20(16)59(81(75,76)77)38-47-34(41)45-36(49-38)51-39;;/h9-12,52-53H,5-8H2,1-4H3,(H2,42,60)(H2,43,61)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,44,46,48,50)(H,45,47,49,51);;/q;2*+1/p-2/b54-25-,55-26-;;
SMILES:
[Li+].CCN1C(=O)C(=C(C(=NNC2=C(C=C3C(=C2)CCC4(C5=CC(=C(C=C5N(C6=NC(=NC(=N6)N4)F)S(=O)(=O)O)S(=O)(=O)O)NN=C7C(=C(C(=O)N(C7=O)CC)C(=O)N)C)NC8=NC(=NC(=N8)F)N3S(=O)(=O)[O-])S(=O)(=O)[O-])C1=O)C)C(=O)N.[Na+]
Molecular Formula:
C39H34F2LiN18NaO18S4
Molecular Weight:
1238.976
1,3-bis{6-fluoro-4-[1,5-disulfo-4-(3-aminocarbonyl-1-ethyl-6-hydroxy-4-methyl-pyrid-2-on-5-ylazo)-ph
CAS No.: 149850-29-3
Main Products
VCID: VC0137055
Molecular Formula: C39H34F2LiN18NaO18S4
Molecular Weight: 1238.976
| CAS No. | 149850-29-3 |
|---|---|
| Product Name | 1,3-bis{6-fluoro-4-[1,5-disulfo-4-(3-aminocarbonyl-1-ethyl-6-hydroxy-4-methyl-pyrid-2-on-5-ylazo)-ph |
| Molecular Formula | C39H34F2LiN18NaO18S4 |
| Molecular Weight | 1238.976 |
| Standard InChI | InChI=1S/C39H36F2N18O18S4.Li.Na/c1-5-56-29(62)23(27(42)60)13(3)25(31(56)64)54-52-17-9-15-7-8-39(50-35-44-33(40)46-37(48-35)58(80(72,73)74)19(15)11-21(17)78(66,67)68)16-10-18(53-55-26-14(4)24(28(43)61)30(63)57(6-2)32(26)65)22(79(69,70)71)12-20(16)59(81(75,76)77)38-47-34(41)45-36(49-38)51-39;;/h9-12,52-53H,5-8H2,1-4H3,(H2,42,60)(H2,43,61)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,44,46,48,50)(H,45,47,49,51);;/q;2*+1/p-2/b54-25-,55-26-;; |
| Standard InChIKey | GKYXLBUDUVCJCD-XTMQKQJDSA-L |
| SMILES | [Li+].CCN1C(=O)C(=C(C(=NNC2=C(C=C3C(=C2)CCC4(C5=CC(=C(C=C5N(C6=NC(=NC(=N6)N4)F)S(=O)(=O)O)S(=O)(=O)O)NN=C7C(=C(C(=O)N(C7=O)CC)C(=O)N)C)NC8=NC(=NC(=N8)F)N3S(=O)(=O)[O-])S(=O)(=O)[O-])C1=O)C)C(=O)N.[Na+] |
| Synonyms | 1,3-bis{6-fluoro-4-[1,5-disulfo-4-(3-aminocarbonyl-1-ethyl-6-hydroxy-4-methyl-pyrid-2-on-5-ylazo)-phenyl-2-ylamino]-1,3,5-triazin-2-ylamino}propane lithium-, sodium salt |
| Last Modified | Aug 20 2021 |
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